Cas no 1226457-66-4 (5-methyl-N-5-({(5-methyl-1,2-oxazol-3-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-1,2-oxazole-3-carboxamide)

• Product Name: 5-methyl-N-5-({(5-methyl-1,2-oxazol-3-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-1,2-oxazole-3-carboxamide
• CAS No: 1226457-66-4
• Molecular Formula: C₁₃H₁₂N₆O₄S₂
• Molecular Weight: 380.402178764343
• CID: 5969425
• PubChem ID: 49671085

5-methyl-N-5-({(5-methyl-1,2-oxazol-3-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-1,2-oxazole-3-carboxamide Properties

Names and Identifiers

• 5-methyl-N-5-({(5-methyl-1,2-oxazol-3-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-1,2-oxazole-3-carboxamide
• 3-Isoxazolecarboxamide, 5-methyl-N-[5-[[2-[(5-methyl-3-isoxazolyl)amino]-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-
• 5-methyl-N-[5-({[(5-methyl-1,2-oxazol-3-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-1,2-oxazole-3-carboxamide
• 5-methyl-N-(5-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)isoxazole-3-carboxamide
• AKOS024613633
• F1838-4392
• 5-methyl-N-[5-[2-[(5-methyl-1,2-oxazol-3-yl)amino]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-1,2-oxazole-3-carboxamide
• 1226457-66-4

• InChIKey： YFQBYZRNTMQIHS-UHFFFAOYSA-N
• Inchi： 1S/C13H12N6O4S2/c1-6-3-8(18-22-6)11(21)15-12-16-17-13(25-12)24-5-10(20)14-9-4-7(2)23-19-9/h3-4H,5H2,1-2H3,(H,14,19,20)(H,15,16,21)
• SMILES： O1C(C)=CC(C(NC2=NN=C(SCC(NC3C=C(C)ON=3)=O)S2)=O)=N1

Computed Properties

• Exact Mass: 380.03614523g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 6
• Monoisotopic Mass: 380.03614523g/mol
• Heavy Atom Count: 25
• Complexity: 501
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 190Ų

Experimental Properties

• pka: 5.33±0.50(Predicted)
• Density: 1.58±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides